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Abstract: This document provides a detailed protocol for conducting Triflumezopyrim
bioassays on the brown planthopper (Nilaparvata lugens), a significant pest of rice. The primary

method detailed is the rice stem dipping bioassay, a widely accepted technique for evaluating

the efficacy of systemic and contact insecticides against this insect. These guidelines are

intended to ensure the reproducibility and accuracy of susceptibility testing, which is crucial for

resistance monitoring and the development of effective pest management strategies.

Introduction
Triflumezopyrim is a novel mesoionic insecticide that provides excellent control of hopper

species in rice, including populations of Nilaparvata lugens that have developed resistance to

other insecticides like neonicotinoids.[1][2] Its distinct mode of action involves the inhibition of

the nicotinic acetylcholine receptor (nAChR), which differs from the agonistic action of other

insecticides in the IRAC Group 4.[1] Accurate assessment of the susceptibility of N. lugens

populations to Triflumezopyrim is essential for proactive resistance management. The rice

stem dipping bioassay is a reliable method for determining the lethal concentrations (e.g.,

LC50) of Triflumezopyrim against this pest.[2][3][4]
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Rearing of Nilaparvata lugens
A healthy and homogenous population of N. lugens is critical for reliable bioassay results.

Insect Colony: Establish and maintain a laboratory colony of N. lugens on susceptible rice

seedlings, such as the TN1 variety.[5][6] The colony should be kept in rearing cages under

controlled environmental conditions (27 ± 1°C, 70-80% relative humidity, and a 16h light/8h

dark photoperiod).[7]

Synchronization: To obtain insects of a uniform age for the bioassay, synchronize the rearing

process. The use of 3rd instar nymphs is common for this type of bioassay.[2][8]

Preparation of Triflumezopyrim Solutions
Stock Solution: Prepare a stock solution of technical-grade Triflumezopyrim in an

appropriate solvent, such as acetone or N,N-dimethylformamide.[7]

Serial Dilutions: From the stock solution, prepare a series of at least five serial dilutions using

water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure uniform wetting of

the rice stems.[7][8] The concentration range should be chosen to produce mortality rates

between 10% and 90%.

Control: A control solution containing only the solvent and surfactant in water should be

prepared.

Rice Stem Dipping Bioassay
This method evaluates the toxicity of the insecticide through both contact and ingestion.

Rice Seedling Preparation: Use rice seedlings that are approximately 30 days old.[8]

Dipping: Bundle three rice stems together and immerse them in the respective

Triflumezopyrim dilutions or the control solution for 30 seconds.[7][8]

Drying: Allow the treated rice stems to air-dry at room temperature.[7][8]

Insect Introduction: Place the air-dried, treated rice stems into a suitable container, such as a

plastic cup or glass vial. Introduce a cohort of 15-30 synchronized 3rd instar nymphs of N.
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lugens into each container.[7][9]

Incubation: Maintain the bioassay units under the same controlled conditions as the insect

rearing.

Mortality Assessment: Record insect mortality at specific time intervals, typically 24, 48, 72,

and up to 120 hours post-treatment.[7][10] An insect is considered dead if it does not move

when gently prodded with a fine brush.[9]

Data Presentation
The following tables summarize the reported lethal concentration (LC50) and lethal dose

(LD50) values of Triflumezopyrim against Nilaparvata lugens from various studies.

Table 1: Lethal Concentration (LC50) of Triflumezopyrim against Nilaparvata lugens Nymphs

(Rice Stem Dipping Method)

LC50 (mg/L or
ppm)

Insect Stage Population/Strain Reference

0.150 mg/L 3rd Instar Nymphs Susceptible Strain [2]

0.064 mg/L 3rd Instar Nymphs
Susceptible Strain

(Pyraxalt™ 10% SC)
[2]

0.280 ppm Not specified
Susceptible

Population
[3][4]

0.280 - 0.848 ppm Not specified
Four populations from

Tamil Nadu
[3][4]

0.123 - 0.268 mg/L Not specified
Nine populations from

Southern India
[3]

0.05 - 0.29 mg/L Not specified
Field populations in

China (2015-2018)
[11]

Table 2: Lethal Dose (LD50) of Triflumezopyrim against Nilaparvata lugens Adults (Topical

Application Method)
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LD50
(ng/individual)

Insect Stage Population/Strain Reference

0.094 ng/individual Adults Susceptible Strain [2]
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Caption: Mode of action of Triflumezopyrim on the insect nicotinic acetylcholine receptor.
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Caption: Workflow for the rice stem dipping bioassay with Triflumezopyrim.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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